Cas no 1805605-09-7 (Methyl 5-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetate)

• Product Name: Methyl 5-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetate
• CAS No: 1805605-09-7
• MF: C₁₀H₉ClF₃NO₂
• MW: 267.632172346115
• CID: 4886585
• Update Time: 2025-05-19

Methyl 5-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetate

• Inchi： 1S/C10H9ClF3NO2/c1-17-7(16)2-6-9(12)8(10(13)14)5(3-11)4-15-6/h4,10H,2-3H2,1H3
• InChI Key： WQDKWXNLJCZCSM-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(CC(=O)OC)C(=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetate

Methyl 5-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetate (CAS No. 1805605-09-7): A Comprehensive Overview

Methyl 5-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetate (CAS No. 1805605-09-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its unique structural features, presents a promising platform for the development of novel therapeutic agents. Its molecular structure incorporates several key functional groups, including a chloromethyl moiety and a difluoromethyl substituent, which contribute to its diverse chemical reactivity and potential biological activity.

The 5-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetate moiety is particularly noteworthy due to its ability to engage in various chemical transformations, making it a valuable intermediate in synthetic organic chemistry. The presence of fluorine atoms in the molecule enhances its metabolic stability and lipophilicity, which are critical factors in drug design. These properties make it an attractive candidate for further exploration in the development of small-molecule drugs targeting various diseases.

In recent years, there has been a surge in research focused on the development of fluorinated pyridines as pharmacophores. These compounds have shown remarkable potential in modulating biological pathways and have been incorporated into numerous drug candidates that are currently in clinical trials or commercial use. The Methyl 5-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetate (CAS No. 1805605-09-7) is no exception and has been studied for its potential applications in treating a range of conditions, including inflammatory diseases, infectious diseases, and cancer.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore the expertise required to produce it on an industrial scale.

One of the most compelling aspects of Methyl 5-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetate is its versatility in drug design. The combination of a reactive chloromethyl group and electron-withdrawing difluoromethyl group allows for the facile introduction of additional functional groups through nucleophilic addition or substitution reactions. This flexibility has enabled researchers to generate a library of derivatives with tailored biological activities.

The pharmacological profile of this compound has been extensively evaluated in preclinical studies. Initial findings suggest that it exhibits potent inhibitory effects on certain enzymes and receptors implicated in disease pathogenesis. For instance, derivatives of this compound have demonstrated anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways involved in inflammation. Additionally, preliminary data indicate that it may have antiviral and anticancer effects, although further research is needed to fully elucidate its therapeutic potential.

The incorporation of fluorine atoms into the pyridine ring not only enhances the compound's metabolic stability but also influences its pharmacokinetic properties. Fluorinated molecules often exhibit improved bioavailability and prolonged half-life, which are crucial for therapeutic efficacy. The presence of multiple fluorine atoms in the structure of Methyl 5-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetate (CAS No. 1805605-09-7) is expected to contribute to these favorable pharmacokinetic characteristics.

In conclusion, Methyl 5-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the treatment of various diseases. The ongoing exploration of its pharmacological properties holds great promise for future medical breakthroughs.